Cas no 1361887-47-9 (Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361887-47-9
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932546
• Update Time: 2025-05-21

Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)7-6(10(13,14)15)4(3-16)2-5(17-7)8(11)12/h2,8H,3,16H2,1H3
• InChI Key： ABFYDYUSMAWTNN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(C(F)F)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Professional Introduction of Methyl 4-(Aminomethyl)-6-(Difluoromethyl)-3-(Trifluoromethyl)Pyridine-2-Carboxylate (CAS No. 1361887-47-9)

Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by the CAS registry number 1361887-47-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this compound features a pyridine ring substituted with three distinct groups: an aminomethyl group at position 4, a difluoromethyl group at position 6, and a trifluoromethyl group at position 3. Additionally, the carboxylate group at position 2 is methylated, further enhancing its chemical versatility.

The synthesis of Methyl 4-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate involves a series of advanced organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Recent advancements in fluorination techniques have enabled the precise placement of fluorine atoms in the molecule, which is critical for achieving the desired biological activity. The presence of multiple fluorinated groups significantly influences the compound's physicochemical properties, such as lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In terms of biological activity, this compound has shown promising results in preliminary studies targeting various enzymes and receptors. For instance, its ability to inhibit specific kinase enzymes has been explored in recent research articles published in high-impact journals. The difluoromethyl and trifluoromethyl groups are known to enhance the molecule's ability to penetrate cellular membranes, thereby improving bioavailability. Furthermore, the aminomethyl group contributes to hydrogen bonding interactions, which are crucial for binding to target proteins.

The application of Methyl 4-(aminomethyl)-6-(< strong>difluoromethy strong>) -3 -(< strong > trifl u or om eth yl strong > ) py rid ine -2 -car box ylate extends beyond pharmacology. Its unique electronic properties make it a potential candidate for use in organic electronics and materials science. Recent studies have explored its role as a precursor in the synthesis of advanced materials with tailored optical and electronic properties.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during handling, and storage conditions should comply with standard laboratory protocols. Despite its complexity, the compound is stable under normal conditions and does not pose immediate health risks when handled appropriately.

The development of Methyl 4-(< strong > am ino methyl strong > ) -6 -(< strong > difl u or om eth yl strong > ) -3 -(< strong > trifl u or om eth yl strong > ) py rid ine -2 -car box ylate represents a significant advancement in synthetic chemistry. Its structure allows for further functionalization to explore additional applications in fields such as agrochemicals and diagnostics. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important compound in contemporary chemical research.